Cas no 1449008-27-8 (2-Bromo-4-(trifluoromethoxy)biphenyl)

2-Bromo-4-(trifluoromethoxy)biphenyl is a halogenated biphenyl derivative featuring a bromo substituent at the 2-position and a trifluoromethoxy group at the 4-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromine and trifluoromethoxy groups enhances its reactivity, making it valuable for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Its structural features contribute to improved stability and selectivity in synthetic pathways. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Proper storage and handling are essential to maintain its integrity for high-purity applications.

2-Bromo-4-(trifluoromethoxy)biphenyl structure

1449008-27-8 structure

Product Name:2-Bromo-4-(trifluoromethoxy)biphenyl

CAS No:1449008-27-8

MF:C₁₃H₈BrF₃O

MW:317.101233482361

MDL:MFCD26045260

CID:5078734

Update Time:2026-03-01

2-Bromo-4-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-(trifluoromethoxy)biphenyl
- 2-bromo-1-phenyl-4-(trifluoromethoxy)benzene
- 1,1'-Biphenyl, 2-bromo-4-(trifluoromethoxy)-
- MDL： MFCD26045260
- Inchi： 1S/C13H8BrF3O/c14-12-8-10(18-13(15,16)17)6-7-11(12)9-4-2-1-3-5-9/h1-8H
- InChI Key： XJFYXPPJFKWKPA-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1C1C=CC=CC=1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 264
XLogP3: 5.4
Topological Polar Surface Area: 9.2

2-Bromo-4-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB516667-1 g	2-Bromo-4-(trifluoromethoxy)biphenyl; .	1449008-27-8		1g	€468.20	2023-04-17
abcr	AB516667-250 mg	2-Bromo-4-(trifluoromethoxy)biphenyl; .	1449008-27-8		250MG	€216.90	2023-04-17
abcr	AB516667-250mg	2-Bromo-4-(trifluoromethoxy)biphenyl; .	1449008-27-8		250mg	€225.50	2025-02-27
abcr	AB516667-1g	2-Bromo-4-(trifluoromethoxy)biphenyl; .	1449008-27-8		1g	€398.00	2025-02-27
Aaron	AR01K6WJ-500mg	2-Bromo-4-(trifluoromethoxy)biphenyl	1449008-27-8		500mg	$308.00	2023-12-16
Aaron	AR01K6WJ-1g	2-Bromo-4-(trifluoromethoxy)biphenyl	1449008-27-8		1g	$410.00	2023-12-16
A2B Chem LLC	BA20583-250mg	2-Bromo-4-(trifluoromethoxy)biphenyl	1449008-27-8	95%	250mg	$190.00	2024-04-20
A2B Chem LLC	BA20583-500mg	2-Bromo-4-(trifluoromethoxy)biphenyl	1449008-27-8	95%	500mg	$243.00	2024-04-20
A2B Chem LLC	BA20583-1g	2-Bromo-4-(trifluoromethoxy)biphenyl	1449008-27-8	95%	1g	$314.00	2024-04-20
abcr	AB516667-5g	2-Bromo-4-(trifluoromethoxy)biphenyl; .	1449008-27-8		5g	€1286.70	2025-02-27

2-Bromo-4-(trifluoromethoxy)biphenyl Related Literature

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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 2-Bromo-4-(trifluoromethoxy)biphenyl

Comprehensive Overview of 2-Bromo-4-(trifluoromethoxy)biphenyl (CAS No. 1449008-27-8): Properties, Applications, and Industry Insights

2-Bromo-4-(trifluoromethoxy)biphenyl (CAS No. 1449008-27-8) is a high-value brominated biphenyl derivative widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy group and bromine substitution, make it a versatile intermediate for synthesizing complex molecules. The compound's molecular formula (C13H8BrF3O) and molecular weight (293.1 g/mol) are critical for precise stoichiometric calculations in organic synthesis.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in halogenated aromatic compounds like 2-Bromo-4-(trifluoromethoxy)biphenyl. Researchers frequently search for "trifluoromethoxy group applications" or "brominated biphenyl synthesis," reflecting its relevance in medicinal chemistry and material science. The compound's lipophilicity and metabolic stability—enhanced by the CF3O moiety—are particularly valuable for optimizing drug candidates targeting GPCRs and kinase inhibitors.

From a synthetic chemistry perspective, CAS No. 1449008-27-8 serves as a cross-coupling partner in palladium-catalyzed reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings). Its electron-deficient aromatic ring facilitates selective functionalization, addressing common queries like "how to modify brominated biphenyls" or "trifluoromethoxy group stability." Analytical data (e.g., HPLC purity >98%, NMR spectra) ensure reproducibility—a key concern in QC protocols for contract research organizations (CROs).

Environmental and regulatory considerations are increasingly prominent. While not classified as hazardous, 2-Bromo-4-(trifluoromethoxy)biphenyl aligns with REACH compliance standards. Its low ecotoxicity profile compared to polybrominated diphenyl ethers (PBDEs) makes it preferable for sustainable applications. Industry discussions often focus on "alternatives to persistent organic pollutants"—a niche where this compound gains traction.

In material science, the rigid biphenyl core and halogen bonding capacity of CAS No. 1449008-27-8 enable innovations in liquid crystal displays (LCDs) and organic semiconductors. Patent analyses reveal growing use in OLED materials, responding to demands for "high-performance electronic materials." The compound’s thermal stability (decomposition >250°C) further supports high-temperature applications.

Supply chain dynamics also influence its market. With major producers in China and Europe, searches for "2-Bromo-4-(trifluoromethoxy)biphenyl suppliers" or "bulk pricing trends" highlight commercial interest. Storage recommendations (2-8°C under inert gas) and custom synthesis options are frequently queried by procurement specialists.

Future prospects include potential in proteolysis-targeting chimeras (PROTACs) and bioorthogonal chemistry. As precision medicine advances, the demand for tailored halogenated building blocks like 2-Bromo-4-(trifluoromethoxy)biphenyl will likely grow, reinforcing its role in next-generation therapeutics.